Cas no 2298243-40-8 (4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 2298243-40-8
• MF: C₁₁H₁₁ClFN
• MW: 211.663145303726
• CID: 6296322
• PubChem ID: 138987802
• Update Time: 2025-06-13

4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 2298243-40-8
• 4-(3-chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine
• EN300-5928139
• 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C11H11ClFN/c12-10-3-1-2-9(11(10)13)8-4-6-14-7-5-8/h1-4,14H,5-7H2
• InChI Key： KTOLGFILEMAKEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1=CCNCC1

Computed Properties

• Exact Mass: 211.0564052g/mol
• Monoisotopic Mass: 211.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine

Research Brief on 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine (CAS: 2298243-40-8)

The compound 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine (CAS: 2298243-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the chloro-fluorophenyl moiety and the tetrahydropyridine ring, make it a versatile scaffold for designing compounds with diverse biological activities. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound and its derivatives.

Pharmacological investigations have revealed that 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine exhibits promising activity in modulating specific biological targets. For instance, preliminary in vitro studies suggest its potential as a modulator of central nervous system (CNS) receptors, which could have implications for the treatment of neurological disorders. Additionally, its derivatives have shown inhibitory effects on certain enzymes involved in inflammatory pathways, indicating possible applications in anti-inflammatory drug development.

One of the most notable findings is the compound's role in the development of kinase inhibitors. Kinases are critical targets in oncology, and recent research has demonstrated that derivatives of 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine can selectively inhibit specific kinases involved in cancer cell proliferation. This discovery opens new avenues for the design of targeted cancer therapies with improved efficacy and reduced side effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Researchers are actively exploring strategies to enhance its bioavailability and metabolic stability while minimizing potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

In conclusion, 4-(3-Chloro-2-fluorophenyl)-1,2,3,6-tetrahydropyridine represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The compound's unique structural and pharmacological properties position it as a promising candidate for the development of novel therapeutics in areas such as oncology, neurology, and inflammation.